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Compound of Interest

Compound Name: D-Tryptophyl-D-proline

Cat. No.: B15210808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of
the dipeptide D-Tryptophyl-D-proline. Due to the limited availability of specific experimental
data for this particular stereoisomer in publicly accessible literature, this document also outlines
general methodologies for the analysis and synthesis of dipeptides, alongside a relevant
signaling pathway associated with its constituent amino acid, proline.

Core Molecular Data

D-Tryptophyl-D-proline is a dipeptide composed of D-tryptophan and D-proline. While specific
experimental data for the D-D stereoisomer is sparse, the fundamental molecular properties
are consistent with its general tryptophyl-proline structure.

Property Value Source

Molecular Formula C16H19N303 PubChem[1]
Molecular Weight 301.34 g/mol PubChem[1]
Monoisotopic Mass 301.14264148 Da PubChem[1]

Physicochemical Properties (Predicted)
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The following properties for tryptophyl-proline have been predicted through computational

models.
Property Value Source
N Human Metabolome
Water Solubility 1.65g/L
Database[2]
Human Metabolome
logP -0.53
Database[2]
o Human Metabolome
pKa (Strongest Acidic) 3.72
Database[2]
) Human Metabolome
pKa (Strongest Basic) 7.95

Database[2]

Experimental Protocols: A General Approach

While specific experimental protocols for D-Tryptophyl-D-proline are not readily available,
established methodologies for dipeptide synthesis and analysis can be applied.

Dipeptide Synthesis

The synthesis of D-amino acid-containing dipeptides can be achieved through various
biocatalytic and chemical methods. One approach involves the use of enzymes, such as
ligases, that can facilitate amide bond formation between two D-amino acids. Chemical
synthesis often involves the use of protecting groups for the amino and carboxyl termini and a
coupling agent to form the peptide bond. A general workflow for chemical synthesis is outlined
below.
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General Dipeptide Synthesis Workflow
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A generalized workflow for the chemical synthesis of a dipeptide.

Dipeptide Analysis

The characterization and quantification of dipeptides rely on a suite of analytical techniques:

o Mass Spectrometry (MS): A powerful tool for determining the molecular weight and sequence
of peptides. Techniques like Electrospray lonization (ESI) and Matrix-Assisted Laser
Desorption/lonization (MALDI) coupled with tandem mass spectrometry (MS/MS) are
standard for peptide identification.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Two-dimensional NMR techniques, such
as Correlation Spectroscopy (COSY), are instrumental in elucidating the detailed chemical
structure and assigning proton peaks in the dipeptide.[3]

o High-Performance Liquid Chromatography (HPLC): Used for the separation and
guantification of dipeptides. Hydrophilic Interaction Liquid Chromatography (HILIC) can be
particularly useful for retaining small peptides.[4]

o Amino Acid Analysis: Involves the hydrolysis of the dipeptide followed by the quantification of
the constituent amino acids to confirm its composition.[5]

Signaling Pathways: The Role of Proline

Specific signaling pathways directly modulated by D-Tryptophyl-D-proline have not been
extensively documented. However, its constituent amino acid, proline, is known to influence
several key cellular signaling cascades. An abundance of proline can impact pathways such as
the Transforming Growth Factor Beta (TGF-3) signaling pathway and the Extracellular Signal-
Regulated Kinase (ERK) pathway.
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An overview of signaling pathways modulated by proline abundance.

Conclusion

D-Tryptophyl-D-proline is a dipeptide with defined molecular and predicted physicochemical
properties. While specific experimental data and signaling information for this D-D stereoisomer
are limited, established analytical and synthetic methodologies for dipeptides provide a
framework for its study. Further research is warranted to elucidate the specific biological
activities and mechanisms of action of D-Tryptophyl-D-proline, which may hold potential in
various research and drug development contexts, given the increasing interest in the biological
roles of D-amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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